tert-butyl 4-{[5-(2-ethoxy-2-oxoethyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[[5-(2-ethoxy-2-oxoethyl)-1H-1,2,4-triazol-3-yl]methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H27N5O4/c1-5-24-14(22)10-12-17-13(19-18-12)11-20-6-8-21(9-7-20)15(23)25-16(2,3)4/h5-11H2,1-4H3,(H,17,18,19)
• InChI Key: XAQXLZODGGSVDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC(=NN1)CN2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C16H27N5O4
• Molecular Weight: 353.42 g/mol

Description

“tert-butyl 4-{[5-(2-ethoxy-2-oxoethyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine-1-carboxylate” is a derivative of N-Boc piperazine. It serves as a useful building block or intermediate in the synthesis of several novel organic compounds.

Synthesis Analysis

This compound was synthesized and characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies. The synthesis process involved refluxing a mixture of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and hydrazine hydrate in absolute ethanol for 8 hours.

Molecular Structure Analysis

The structure of this compound was confirmed by single crystal X-ray diffraction analysis. The molecule is linear in shape with the ethyl acetate moiety adopting a fully extended conformation. The crystal structure adopts a two-dimensional zig-zag architecture featuring C–H…O intermolecular interactions.

Chemical Reactions Analysis

As an intermediate, this compound is used in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Physical And Chemical Properties Analysis

The empirical formula of the compound is C14H25NO4. Its molecular weight is 271.35. The compound is a solid.

Scientific Research Applications

Synthesis of Novel Organic Compounds

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Biological Activities

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Antibacterial Activities

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Drug Discovery

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X-ray Diffraction Studies

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Biological Evaluation

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Future Directions

The compound and its derivatives have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities. This suggests potential future directions in the field of drug discovery.